![molecular formula C19H16F3N3O2 B2826907 4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one CAS No. 1203345-54-3](/img/structure/B2826907.png)
4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one
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Description
4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C19H16F3N3O2 and its molecular weight is 375.351. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications :
- The synthesis of novel pyrimidine and fused pyrimidine derivatives, including the exploration of different electrophilic reagents, demonstrates the chemical versatility of compounds related to 4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one (Mahmoud, El-ziaty, Ismail, & Shiba, 2011).
- Research on the synthesis of various 1,2,4-triazole derivatives, including compounds structurally similar to this compound, has been conducted to explore their antimicrobial properties (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Molecular Structure and Analysis :
- Studies on compounds with similar molecular structures, like 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]-triazin-8(7H)-one, offer insights into the crystallographic and molecular properties, which could be relevant for understanding the structure of this compound (Hwang, Tu, Wang, & Lee, 2006).
Herbicidal and Agronomic Applications :
- The synthesis of pyridazine derivatives, including those structurally related to the compound , has been explored for their potential herbicidal activities. This research shows the agricultural and environmental relevance of such chemical compounds (Xu, Zhu, Zou, Liu, Wang, Hu, & Yang, 2012).
Antimicrobial and Antitumor Studies :
- There has been research on the synthesis of new 4-amino-3- (p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and their evaluation for anticancer activity, highlighting the potential medicinal applications of compounds similar to this compound (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).
Pharmaceutical Chemistry Research :
- The compound's potential for synthesizing new pharmaceutical agents is indicated by research on related chemical structures. Studies on the synthesis and antimicrobial activities of new triazole derivatives, for instance, provide insights into the pharmacological potential of structurally related compounds (Bektaş et al., 2007).
Properties
IUPAC Name |
4-amino-6-(3-methoxyphenyl)-2-[[4-(trifluoromethyl)phenyl]methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F3N3O2/c1-27-15-4-2-3-13(9-15)17-10-16(23)18(26)25(24-17)11-12-5-7-14(8-6-12)19(20,21)22/h2-10H,11,23H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLRPCGAXHFYEKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NN(C(=O)C(=C2)N)CC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.